Cas no 2227719-26-6 ((1S)-2-amino-1-(1-methyl-1H-indol-4-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(1-methyl-1H-indol-4-yl)ethan-1-ol
• CAS No: 2227719-26-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5858748
• PubChem ID: 165762241
• Update Time: 2025-07-18

(1S)-2-amino-1-(1-methyl-1H-indol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(1-methyl-1H-indol-4-yl)ethan-1-ol
• EN300-1792368
• 2227719-26-6

• Inchi： 1S/C11H14N2O/c1-13-6-5-8-9(11(14)7-12)3-2-4-10(8)13/h2-6,11,14H,7,12H2,1H3/t11-/m1/s1
• InChI Key： CEQTUFPDDHINRQ-LLVKDONJSA-N
• SMILES： O[C@H](CN)C1=CC=CC2=C1C=CN2C

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.2Ų

Additional information on (1S)-2-amino-1-(1-methyl-1H-indol-4-yl)ethan-1-ol

Recent Advances in the Study of (1S)-2-amino-1-(1-methyl-1H-indol-4-yl)ethan-1-ol (CAS: 2227719-26-6)

The compound (1S)-2-amino-1-(1-methyl-1H-indol-4-yl)ethan-1-ol (CAS: 2227719-26-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral amino alcohol derivative, characterized by its indole scaffold, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic routes, and mechanism of action. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have highlighted the role of (1S)-2-amino-1-(1-methyl-1H-indol-4-yl)ethan-1-ol as a key intermediate in the synthesis of biologically active molecules. Its structural features, including the presence of an amino alcohol moiety and the indole ring, make it a versatile building block for the development of novel therapeutics. For instance, researchers have utilized this compound in the synthesis of potential kinase inhibitors, which are being investigated for their efficacy in treating cancers and inflammatory diseases. The stereochemistry of the compound, particularly the (S)-configuration, has been shown to play a critical role in its biological activity, underscoring the importance of enantioselective synthesis.

In addition to its synthetic utility, (1S)-2-amino-1-(1-methyl-1H-indol-4-yl)ethan-1-ol has demonstrated promising biological activities in preclinical studies. Recent reports indicate that this compound exhibits moderate to high affinity for certain G protein-coupled receptors (GPCRs), which are implicated in a variety of physiological processes. These findings suggest potential applications in neurological and psychiatric disorders, where modulation of GPCR activity is a common therapeutic strategy. Furthermore, the compound's ability to cross the blood-brain barrier has been investigated, with preliminary data indicating favorable pharmacokinetic properties.

The mechanism of action of (1S)-2-amino-1-(1-methyl-1H-indol-4-yl)ethan-1-ol is still under investigation, but recent studies have provided valuable insights. For example, molecular docking simulations have revealed potential binding interactions with specific receptor sites, offering a structural basis for its observed biological effects. Additionally, in vitro assays have shown that the compound can modulate intracellular signaling pathways, such as the MAPK/ERK cascade, which is often dysregulated in cancer. These mechanistic studies are crucial for optimizing the compound's therapeutic potential and minimizing off-target effects.

Despite these advancements, challenges remain in the development of (1S)-2-amino-1-(1-methyl-1H-indol-4-yl)ethan-1-ol as a drug candidate. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future research. Recent efforts have focused on derivatizing the core structure to improve these properties, with some success in enhancing both potency and safety profiles. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area, paving the way for clinical trials in the near future.

In conclusion, (1S)-2-amino-1-(1-methyl-1H-indol-4-yl)ethan-1-ol (CAS: 2227719-26-6) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from kinase inhibition to GPCR modulation. The latest research underscores its potential as a therapeutic agent, while also highlighting the need for further optimization and validation. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation drugs for complex diseases.